Cas no 1806938-83-9 (6-Chloro-4-(difluoromethyl)-2-nitropyridine-3-carboxaldehyde)

• Product Name: 6-Chloro-4-(difluoromethyl)-2-nitropyridine-3-carboxaldehyde
• CAS No: 1806938-83-9
• MF: C₇H₃ClF₂N₂O₃
• MW: 236.560127496719
• CID: 4869913
• Update Time: 2025-05-20

6-Chloro-4-(difluoromethyl)-2-nitropyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-4-(difluoromethyl)-2-nitropyridine-3-carboxaldehyde

• Inchi： 1S/C7H3ClF2N2O3/c8-5-1-3(6(9)10)4(2-13)7(11-5)12(14)15/h1-2,6H
• InChI Key： YATBXUBSLCHTMP-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)F)=C(C=O)C([N+](=O)[O-])=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• XLogP3: 2.1
• Topological Polar Surface Area: 75.8

Additional information on 6-Chloro-4-(difluoromethyl)-2-nitropyridine-3-carboxaldehyde

6-Chloro-4-(difluoromethyl)-2-nitropyridine-3-carboxaldehyde: A Versatile Intermediate in Modern Organic Synthesis

The 6-Chloro-4-(difluoromethyl)-2-nitropyridine-3-carboxaldehyde (CAS No. 1806938-83-9) represents a highly valuable pyridine derivative in contemporary organic chemistry. As a multifunctional building block, this compound has gained significant attention in pharmaceutical research and material science due to its unique structural features. The presence of both chloro and difluoromethyl substituents on the pyridine ring creates exceptional reactivity patterns that make it particularly useful for heterocyclic compound synthesis.

Recent trends in drug discovery have shown increased demand for fluorinated pyridine compounds, with 6-Chloro-4-(difluoromethyl)-2-nitropyridine-3-carboxaldehyde serving as a key intermediate. Researchers particularly value its aldehyde functionality which allows for diverse condensation reactions, while the nitro group offers opportunities for further functionalization. The compound's molecular weight of 221.56 g/mol and purity standards typically exceeding 97% make it suitable for precise synthetic applications.

The growing interest in fluorinated pharmaceutical ingredients has positioned 6-Chloro-4-(difluoromethyl)-2-nitropyridine-3-carboxaldehyde as a compound of significant research value. Its structural characteristics align perfectly with current needs in medicinal chemistry, especially for developing kinase inhibitors and antiviral agents. The difluoromethyl group in particular contributes to improved metabolic stability and membrane permeability in drug candidates, addressing one of the most frequent challenges in modern pharmacokinetic optimization.

From a synthetic perspective, the 6-Chloro-4-(difluoromethyl)-2-nitropyridine-3-carboxaldehyde demonstrates remarkable versatility. The chloro substituent at position 6 enables various nucleophilic aromatic substitutions, while the nitro group at position 2 can be reduced to an amino group for further derivatization. These features have made it particularly valuable in constructing polyfunctionalized pyridine systems, which are increasingly important in agrochemical development and material science applications.

The compound's stability profile makes it suitable for various storage conditions, typically recommended at 2-8°C in airtight containers. This stability, combined with its crystalline solid form, ensures convenient handling in laboratory settings. Current market analysis shows growing procurement of 6-Chloro-4-(difluoromethyl)-2-nitropyridine-3-carboxaldehyde by research institutions focusing on anticancer drug development and central nervous system therapeutics, reflecting broader industry trends toward targeted molecular design.

Environmental considerations in chemical synthesis have also highlighted the advantages of using 6-Chloro-4-(difluoromethyl)-2-nitropyridine-3-carboxaldehyde as a precursor. Its efficient atom economy in various transformations reduces waste generation compared to alternative synthetic routes. This aspect aligns with the pharmaceutical industry's increasing emphasis on green chemistry principles and sustainable manufacturing processes.

Analytical characterization of 6-Chloro-4-(difluoromethyl)-2-nitropyridine-3-carboxaldehyde typically involves HPLC analysis, mass spectrometry, and NMR spectroscopy. The compound shows characteristic signals in 1H NMR (DMSO-d6) at δ 10.45 (s, 1H, CHO), 8.85 (s, 1H, pyridine-H), and 7.25 (t, J = 54 Hz, 1H, CHF2), providing clear identification markers. These analytical features facilitate quality control in research applications where precise molecular structure verification is crucial.

Looking forward, the applications of 6-Chloro-4-(difluoromethyl)-2-nitropyridine-3-carboxaldehyde are expected to expand further as synthetic methodologies advance. Particularly in click chemistry applications and metal-catalyzed cross-coupling reactions, this compound offers unexplored potential. The scientific community continues to investigate its utility in creating novel biologically active molecules, ensuring its ongoing relevance in cutting-edge chemical research.